4-(2H-1,2,3-triazol-2-yl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine

• IUPAC Name: 4-(triazol-2-yl)-1-[4-(trifluoromethoxy)phenyl]sulfonylpiperidine
• InChI: InChI=1S/C14H15F3N4O3S/c15-14(16,17)24-12-1-3-13(4-2-12)25(22,23)20-9-5-11(6-10-20)21-18-7-8-19-21/h1-4,7-8,11H,5-6,9-10H2
• InChI Key: NXSIUXNAJOSMME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2N=CC=N2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C14H15F3N4O3S
• Molecular Weight: 376.36 g/mol

Description

4-(2H-1,2,3-triazol-2-yl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as TFP or TFP-piperidine and is a potent inhibitor of a specific protein called bromodomain-containing protein 4 (BRD4). BRD4 is a protein that plays a crucial role in the regulation of gene expression, and its inhibition has been shown to have therapeutic potential in various diseases.

Scientific Research Applications

Therapeutic Potential in Type II Diabetes

Research into derivatives of 1,2,4-triazoles, structurally related to 4-(2H-1,2,3-triazol-2-yl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine, has identified potent inhibitors of the α-glucosidase enzyme, indicating potential therapeutic applications in the management of type II diabetes. These derivatives have shown better efficacy than acarbose, a commercially available α-glucosidase inhibitor, emphasizing their promise as new drug candidates for treating this condition (Aziz ur-Rehman et al., 2018).

Role in Drug Metabolism Studies

The compound has been implicated in studies examining the oxidative metabolism of novel antidepressants, such as Lu AA21004, by human liver microsomes and enzymes. Understanding the metabolic pathways and the enzymes involved offers insights into the compound's role in the metabolism of pharmaceutical agents, highlighting its utility in the development and optimization of drug therapies (Mette G. Hvenegaard et al., 2012).

Application in Synthesis and Characterization of Complex Molecules

The compound and its derivatives have been utilized in synthesizing complex molecules with potential pharmacological activities. For instance, derivatives related to multidrug-resistant tuberculosis (MDR-TB) were synthesized, isolated, and characterized, demonstrating the compound's role in developing treatments against resistant bacterial strains (S. Jayachandra et al., 2018).

Investigating Polymorphism and Crystallization Processes

Studies on ASP3026, a novel inhibitor containing a similar structural motif, have detailed the identification of polymorphs and the influence of crystallization parameters on nucleation. Such research underscores the importance of understanding polymorphism in the pharmaceutical development process, aiding in the design of solid formulations with optimal stability and bioavailability (K. Takeguchi et al., 2015).